2-Methoxy-3-(3-methylphenyl)benzoic acid

• IUPAC Name: 2-methoxy-3-(3-methylphenyl)benzoic acid
• InChI: InChI=1S/C15H14O3/c1-10-5-3-6-11(9-10)12-7-4-8-13(15(16)17)14(12)18-2/h3-9H,1-2H3,(H,16,17)
• InChI Key: MMPWKDQAQXMZDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=C(C(=CC=C2)C(=O)O)OC
• Molecular Formula: C15H14O3
• DSSTOX Substance ID: DTXSID20688607
• Molecular Weight: 242.27 g/mol
• CAS No.: 1261926-37-7

Description

2-Methoxy-3-(3-methylphenyl)benzoic acid is a substituted benzoic acid derivative characterized by a methoxy group at the 2-position and a 3-methylphenyl group at the 3-position of the benzene ring. Substituted benzoic acids are widely studied for their roles in pharmaceuticals, agrochemicals, and materials science due to their ability to modulate electronic, steric, and lipophilic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-3-(3-methylphenyl)benzoic acid can be achieved through several methods. One common approach involves the use of 2,6-dichlorotoluene as a starting material. The synthetic route includes the following steps :

Etherification: 2,6-dichlorotoluene is reacted with sodium methoxide in the presence of dimethylformamide and cuprous salt at a temperature range of 80°C to 150°C to obtain 2-methyl-3-chloroanisole.

Grignard Reaction: The 2-methyl-3-chloroanisole is then subjected to a Grignard reaction with magnesium and bromoethane in tetrahydrofuran at 30°C to 60°C. The reaction mixture is then cooled, and dry ice is added to form the desired product, 2-Methoxy-3-(3-methylphenyl)benzoic acid.

Industrial Production Methods

Industrial production methods for this compound typically involve similar synthetic routes but are optimized for higher yields and cost-effectiveness. The use of 2,6-dichlorotoluene as a starting material is common due to its availability and reactivity .

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-3-(3-methylphenyl)benzoic acid undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The compound can be reduced to form alcohols or other reduced derivatives.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like nitric acid (HNO3) for nitration, sulfuric acid (H2SO4) for sulfonation, and halogens (Cl2, Br2) for halogenation are employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy group can yield 2-methoxy-3-(3-methylphenyl)benzaldehyde or 2-methoxy-3-(3-methylphenyl)benzoic acid .

Scientific Research Applications

2-Methoxy-3-(3-methylphenyl)benzoic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Methoxy-3-(3-methylphenyl)benzoic acid involves its interaction with specific molecular targets and pathways. The methoxy and methylphenyl groups contribute to its reactivity and ability to interact with biological molecules. The exact molecular targets and pathways are still under investigation, but it is believed to involve modulation of enzyme activity and receptor binding .

Comparison with Similar Compounds

Key Observations :

• Substituent Position: The position of the methoxy and aryl groups significantly impacts steric and electronic properties.
• Electron-Withdrawing Groups : The trifluoromethyl (CF₃) group in analogs like 2-Methoxy-4-(3-trifluoromethylphenyl)benzoic acid enhances lipophilicity and electron-withdrawing effects, which could improve metabolic stability in pharmaceutical applications .
• Isomerism : Positional isomerism (e.g., 2-methoxy vs. 3-methoxy) alters the molecule’s dipole moment and solubility. Biosensor studies indicate that substituent position (para > ortho > meta) governs recognition promiscuity in benzoic acid derivatives .